Cas no 2855-08-5 (1-CHLORO-3,3-DIMETHYLBUTANE)

• Product Name: 1-CHLORO-3,3-DIMETHYLBUTANE
• CAS No: 2855-08-5
• MF: C₆H₁₃Cl
• MW: 120.620421171188
• MDL: MFCD00018980
• CID: 43493
• PubChem ID: 76111
• Update Time: 2025-05-21

1-CHLORO-3,3-DIMETHYLBUTANE Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-3,3-DIMETHYLBUTANE
• 3,3-DIMETHYLBUTYL CHLORIDE
• NEOHEXYL CHLORIDE
• TERT-BUTYLCHLOROETHYLENE
• 4-chloro-2,2-dimethylbutane
• Butane,1-chloro-3,3-dimethyl-
• DIAMMONIUM 2,2'-DITHIODIACETATE
• 1-Chlor-3,3-dimethyl-butan
• 1-chloro-3,3-dimethyl-butane
• Butane,1-chloro-3,3-dimethyl
• AKOS000121262
• SCHEMBL436635
• DTXSID90182768
• FT-0607610
• EINECS 220-665-2
• 79T86BR8ZW
• AS-60355
• 2855-08-5
• MFCD00018980
• NSC76580
• NS00028505
• Butane, 1-chloro-3,3-dimethyl-
• J-504504
• NSC-76580
• EN300-21665
• D95900
• NSC 76580
• DB-047411
• DTXCID30105259
• 220-665-2

• MDL： MFCD00018980
• Inchi： 1S/C6H13Cl/c1-6(2,3)4-5-7/h4-5H2,1-3H3
• InChI Key： XGCKOSFYXBAPQM-UHFFFAOYSA-N
• SMILES： ClCCC(C)(C)C
• BRN： 1731465

Computed Properties

• Exact Mass: 120.07100
• Monoisotopic Mass: 120.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0,867 g/cm3
• Melting Point: -35.1°C (estimate)
• Boiling Point: 116-118°C
• Flash Point: 7°C
• Refractive Index: 1.4200
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 2.66140
• Solubility: Not available
• Vapor Pressure: 23.6±0.2 mmHg at 25°C

1-CHLORO-3,3-DIMETHYLBUTANE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 11
• Safety Instruction： S9-S16-S33
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-CHLORO-3,3-DIMETHYLBUTANE

Comprehensive Overview of 1-Chloro-3,3-dimethylbutane (CAS No. 2855-08-5)

1-Chloro-3,3-dimethylbutane (CAS No. 2855-08-5) is a halogenated hydrocarbon that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorine atom attached to a branched alkyl chain. The presence of the chlorine atom imparts specific chemical properties and reactivity patterns that make 1-Chloro-3,3-dimethylbutane a valuable intermediate in various synthetic processes.

The molecular formula of 1-Chloro-3,3-dimethylbutane is C₆H₁₃Cl, and its molecular weight is approximately 120.62 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility in different solvents, have been extensively studied and documented in the scientific literature.

In the realm of organic synthesis, 1-Chloro-3,3-dimethylbutane serves as a versatile building block for the preparation of more complex molecules. The chlorine atom can be readily substituted in nucleophilic substitution reactions (SN1 or SN2), making it an excellent starting material for the synthesis of amines, alcohols, and other functional groups. Recent advancements in catalytic methods have further expanded the utility of this compound in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

The reactivity of 1-Chloro-3,3-dimethylbutane has also been explored in the context of polymer science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymers with unique properties. These polymers find applications in various industries, including materials science and pharmaceuticals. For instance, certain derivatives of 1-Chloro-3,3-dimethylbutane have been used to create biodegradable polymers for drug delivery systems.

In pharmaceutical research, 1-Chloro-3,3-dimethylbutane has shown promise as a precursor for the synthesis of bioactive compounds. The chlorine atom can be functionalized to introduce various pharmacophores that are essential for biological activity. Recent studies have demonstrated that derivatives of 1-Chloro-3,3-dimethylbutane exhibit potent anti-inflammatory and antimicrobial properties. These findings have sparked interest in exploring the potential therapeutic applications of these compounds.

The environmental impact of 1-Chloro-3,3-dimethylbutane is another area of active research. While the compound itself is not classified as a hazardous substance under current regulations, its degradation products and potential environmental fate are subjects of ongoing investigation. Studies have shown that under certain conditions, 1-Chloro-3,3-dimethylbutane can undergo biodegradation by microorganisms present in soil and water systems. Understanding these processes is crucial for assessing the long-term environmental impact and developing strategies for safe disposal and management.

In conclusion, 1-Chloro-3,3-dimethylbutane (CAS No. 2855-08-5) is a multifaceted compound with significant applications in organic synthesis, polymer science, and pharmaceutical research. Its unique chemical properties and reactivity patterns make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new possibilities for its use in developing innovative materials and therapeutic agents.